Cas no 295347-64-7 (methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate)

Methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate is a specialized thiophene derivative with applications in organic synthesis and pharmaceutical research. Its structure features a carboxylate ester and an acetamido group, making it a versatile intermediate for constructing heterocyclic compounds. The presence of methyl substituents at the 4 and 5 positions enhances steric and electronic properties, which can influence reactivity in coupling or functionalization reactions. This compound is particularly useful in the development of bioactive molecules due to its thiophene core, a common motif in medicinal chemistry. High purity and consistent quality ensure reliable performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain stability.

methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate structure

295347-64-7 structure

Product Name:methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate

CAS No:295347-64-7

MF:C₁₀H₁₃NO₃S

MW:227.280121564865

CID:1441977

PubChem ID:5158903

Update Time:2025-10-19

methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 2-(acetylamino)-4,5-dimethyl-, methyl ester
- methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate
- AKOS003850332
- 295347-64-7
- METHYL 2-(ACETYLAMINO)-4,5-DIMETHYL-3-THIOPHENECARBOXYLATE
- DTXSID801328366
- HMS2765G20
- MLS000685843
- CHEMBL1719752
- F2590-1433
- SMR000324358
- Z16504656
- Inchi： 1S/C10H13NO3S/c1-5-6(2)15-9(11-7(3)12)8(5)10(13)14-4/h1-4H3,(H,11,12)
- InChI Key： JJNXBVUWSDNXSK-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C(C)=C1C)NC(C)=O

Computed Properties

Exact Mass: 227.06169
Monoisotopic Mass: 227.06161445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 83.6Å²

Experimental Properties

PSA: 55.4

methyl 2-acetamido-4,5-dimethylthiophene-3-carboxylate Pricemore >>

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